Cas no 843619-85-2 ((4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID)

• Product Name: (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID
• CAS No: 843619-85-2
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• MDL: MFCD03848267
• CID: 5240224
• Update Time: 2025-06-29

(4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID
• Acetic acid, 2-[(4-butyl-6-chloro-2-oxo-2H-1-benzopyran-7-yl)oxy]-
• 2-((4-Butyl-6-chloro-2-oxo-2h-chromen-7-yl)oxy)acetic acid

• MDL： MFCD03848267
• Inchi： 1S/C15H15ClO5/c1-2-3-4-9-5-15(19)21-12-7-13(20-8-14(17)18)11(16)6-10(9)12/h5-7H,2-4,8H2,1H3,(H,17,18)
• InChI Key： RADNIFQJNZXAET-UHFFFAOYSA-N
• SMILES： CCCCC1C2C(=CC(OCC(O)=O)=C(Cl)C=2)OC(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID

Introducing (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID (CAS No. 843619-85-2): A Compound with Promising Applications in Modern Research

(4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID, identified by its CAS number 843619-85-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, featuring a chromenone core appended with an acetic acid moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The chromenone scaffold of (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID is a well-studied heterocyclic system known for its biological activity. Chromenones, or 2H-chromen-1-one derivatives, have been extensively researched for their potential as antioxidants, anti-inflammatory agents, and antimicrobial compounds. The presence of a chloro group at the 6-position and a butyl chain at the 4-position in this compound introduces additional functional diversity, enabling interactions with biological targets that might not be possible with simpler chromenone derivatives.

The acetic acid moiety at the 7-position of the chromenone ring further enhances the compound's versatility. This carboxylic acid group can participate in hydrogen bonding, making it an attractive feature for designing molecules that interact with proteins or nucleic acids. Such interactions are crucial in drug design, where precise binding to biological targets is often key to achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID with greater accuracy. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and metabolic disorders. The chloro group, in particular, has been shown to modulate electronic properties and enhance binding interactions with target proteins.

In vitro studies have begun to explore the potential of (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID as a lead compound for drug development. Preliminary results indicate that it may possess antioxidant properties by scavenging reactive oxygen species (ROS) and inhibiting inflammatory pathways. These findings align with the growing interest in natural product-inspired molecules that can modulate redox balance and reduce oxidative stress—a hallmark of many chronic diseases.

The structural features of this compound also make it a promising candidate for use as an intermediate in synthetic chemistry. The combination of the chromenone core and the acetic acid group provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, derivatives of this molecule could be designed to improve solubility or bioavailability, which are critical factors in drug formulation.

One particularly intriguing aspect of (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID is its potential role in photodynamic therapy (PDT). Chromenones are known to absorb light in the visible spectrum, making them candidates for photosensitizer-based therapies. When combined with appropriate catalysts or co-sensitizers, this compound could generate reactive oxygen species upon irradiation, leading to targeted destruction of diseased cells without harming healthy tissue.

The butyl group at the 4-position of the chromenone ring may also contribute to the compound's photophysical properties by influencing its electronic transitions and excited-state stability. This could enhance its effectiveness as a photosensitizer or modify its interaction with biological targets. Further research is needed to fully elucidate these effects and optimize the compound for therapeutic use.

Another area where (4-BUTYL-6-CHLORO-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID shows promise is in environmental science. The ability of chromenone derivatives to interact with metal ions has been explored for applications such as water purification and metal sensing. The presence of both polar (acetic acid) and non-polar (butyl) groups makes this compound well-suited for partitioning into different phases, potentially allowing it to sequester heavy metals from aqueous environments.

Recent studies have also highlighted the potential of this molecule as a tool in chemical biology research. Its ability to modulate biological pathways makes it a useful probe for understanding disease mechanisms and identifying new therapeutic targets. Researchers are increasingly employing small molecules like (4-BUTYL-6-CHLORO-2-OXO-2H-Chromen -7-yloxy)-acetic acid to investigate signaling networks and cellular processes at a molecular level.

The synthesis of (4-BUTYL -6-chloro -2 -oxo - 2h-chromen -7-yloxy) -acetic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the chromenone core, while protecting group strategies have allowed for selective functionalization at multiple sites.

In conclusion,(4-BUTYL -6-chloro - 2 -oxo - 2h-chromen -7-yloxy) -acetic acid (CAS No. 843619 -85 - 2) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for drug discovery, environmental applications, and basic scientific research. As our understanding of molecular interactions continues to evolve,(4-BUTYL -6-chloro - 2 -oxo - 2h-chromen -7-yloxy) -acetic acid is likely to play an increasingly important role in advancing knowledge and innovation in chemistry and related fields.